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Compound of Interest

Compound Name: N-Valeryl-D-glucosamine

Cat. No.: B15549915

Essential Safety and Handling Guide for N-
Valeryl-D-glucosamine

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and
disposal of N-Valeryl-D-glucosamine in a laboratory setting. The following procedures are
based on best practices for handling non-hazardous powdered chemicals and information
available for structurally similar compounds, such as N-Acetyl-D-glucosamine, as a specific
Safety Data Sheet (SDS) for N-Valeryl-D-glucosamine is not readily available.

l. Personal Protective Equipment (PPE)

When handling N-Valeryl-D-glucosamine, appropriate personal protective equipment is crucial
to ensure personal safety and prevent contamination. The recommended PPE is standard for
handling non-hazardous powdered chemicals in a laboratory environment.

Core PPE Requirements:
o Eye Protection: Wear chemical safety goggles or glasses.
» Hand Protection: Use nitrile or latex gloves to prevent skin contact.

o Body Protection: A standard laboratory coat is required to protect against spills.
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» Respiratory Protection: While N-Valeryl-D-glucosamine is not considered hazardous, a dust
mask or respirator is recommended when handling large quantities or when there is a
potential for generating airborne dust, to prevent respiratory irritation.

Il. Operational Plan: Step-by-Step Handling
Procedure

A systematic approach to handling N-Valeryl-D-glucosamine will minimize exposure and
maintain a safe laboratory environment.

e Preparation:

o Ensure the work area, typically a clean bench or a chemical fume hood, is clean and
uncluttered.

o Assemble all necessary equipment, including spatulas, weighing paper, and containers.
o Don the required personal protective equipment as outlined above.

» Weighing and Transfer:
o To minimize the generation of dust, handle the powder gently.

o Use a chemical fume hood or a ventilated balance enclosure, especially when working
with larger quantities.

o When transferring the powder, use a spatula and avoid pouring directly from a large
container to a small one to prevent spills and dust formation.

e In Case of a Spill:

o For small spills, gently sweep up the powder using a brush and dustpan, avoiding actions
that could make the powder airborne.

o Place the collected material into a sealed container for disposal.

o Clean the spill area with a damp cloth.
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o For larger spills, follow your institution's specific spill cleanup procedures.

lll. Disposal Plan

Proper disposal of N-Valeryl-D-glucosamine and associated waste is essential to maintain a
safe and compliant laboratory. Based on information for similar non-hazardous chemicals, the

following disposal protocol is recommended.
e Unused Product:

o If the chemical is in its original, uncontaminated container, it can be disposed of as non-

hazardous solid waste.

o Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines.
e Contaminated Materials:

o Items such as used weighing paper, contaminated gloves, and paper towels should be
placed in a sealed bag or container and disposed of in the regular laboratory trash, unless

they are contaminated with a hazardous substance.

o Empty Containers:
o Empty containers should be triple-rinsed with a suitable solvent (e.g., water).

o The rinsate can typically be disposed of down the drain with copious amounts of water,
provided it is not contaminated with hazardous materials.

o Deface the label on the empty container before placing it in the appropriate recycling or

trash receptacle.

IV. Quantitative Data Summary

While a specific SDS for N-Valeryl-D-glucosamine is not available, the following table
summarizes relevant data for the closely related compound, N-Acetyl-D-glucosamine, and
general properties of N-Valeryl-D-glucosamine from available sources.
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. N-Acetyl-D-glucosamine
N-Valeryl-D-glucosamine ] L
Property (from Fisher Scientific
(from PubChem)

SDS[1])
Molecular Formula C11H21NO6 C8H15NO6
Molecular Weight 263.29 g/mol 221.21 g/mol
Appearance - Off-white Powder Solid
Melting Point - 211 - 227 °C
Hazard Classification Not Classified Not Classified as hazardous

V. Experimental Workflow

The following diagram illustrates the standard workflow for handling N-Valeryl-D-glucosamine

in a laboratory setting, from initial preparation to final disposal.
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Workflow for Safe Handling of N-Valeryl-D-glucosamine.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15549915?utm_src=pdf-body-img
https://www.benchchem.com/product/b15549915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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